Cas no 126938-73-6 (4-Isothiazolecarbonitrile, 5-iodo-3-phenyl-)

• Product Name: 4-Isothiazolecarbonitrile, 5-iodo-3-phenyl-
• CAS No: 126938-73-6
• MF: C₁₀H₅IN₂S
• MW: 312.129572629929
• CID: 1220801
• Update Time: 2024-08-05

4-Isothiazolecarbonitrile, 5-iodo-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 5-iodo-3-phenyl-

• Inchi： 1S/C10H5IN2S/c11-10-8(6-12)9(13-14-10)7-4-2-1-3-5-7/h1-5H
• InChI Key： SSAQMGSONIHMGP-UHFFFAOYSA-N
• SMILES： S1C(I)=C(C#N)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 311.92145

Experimental Properties

• Density: 1.91±0.1 g/cm3(Predicted)
• Boiling Point: 343.6±42.0 °C(Predicted)
• PSA: 36.68
• pka: -1.76±0.30(Predicted)